Cas no 84458-52-6 (9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]-)

• Product Name: 9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]-
• CAS No: 84458-52-6
• MF: C₁₁H₅N₇O₃S
• MW: 315.267498731613
• CID: 733931
• PubChem ID: 4982876
• Update Time: 2025-04-19

9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]-
• 7-nitro-4-(7H-purin-6-ylsulfanyl)-2,1,3-benzoxadiazole
• NSC-348402
• DTXSID90407226
• SCHEMBL13742802
• NSC348402
• 84458-52-6
• SCHEMBL3712726

• Inchi： 1S/C11H5N7O3S/c19-18(20)5-1-2-6(8-7(5)16-21-17-8)22-11-9-10(13-3-12-9)14-4-15-11/h1-4H,(H,12,13,14,15)
• InChI Key： WPEZIZWVHZBGSL-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)C1=CC=C(C2C1=NON=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 315.017
• Monoisotopic Mass: 315.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165A^2
• XLogP3: 1.6

Experimental Properties

• Density: 2.09
• Boiling Point: 558.2°Cat760mmHg
• Flash Point: 291.4°C
• Refractive Index: 2.021
• PSA: 164.50000
• LogP: 2.47170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers